Cas no 1989954-39-3 ((4-Methylphenyl) N-(5-nitropyridin-2-yl)carbamate)

• Product Name: (4-Methylphenyl) N-(5-nitropyridin-2-yl)carbamate
• CAS No: 1989954-39-3
• MF: C₁₃H₁₁N₃O₄
• MW: 273.244142770767
• MDL: MFCD28976367
• CID: 4710273
• Update Time: 2025-06-11

(4-Methylphenyl) N-(5-nitropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 4-Methylphenyl 5-nitropyridin-2-ylcarbamate
• (4-Methylphenyl) N-(5-nitropyridin-2-yl)carbamate

• MDL： MFCD28976367
• Inchi： 1S/C13H11N3O4/c1-9-2-5-11(6-3-9)20-13(17)15-12-7-4-10(8-14-12)16(18)19/h2-8H,1H3,(H,14,15,17)
• InChI Key： STAZWEXEZRWOSD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CN=1)[N+](=O)[O-])=O)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• Topological Polar Surface Area: 97

Additional information on (4-Methylphenyl) N-(5-nitropyridin-2-yl)carbamate

Recent Advances in the Study of (4-Methylphenyl) N-(5-nitropyridin-2-yl)carbamate (CAS: 1989954-39-3)

The compound (4-Methylphenyl) N-(5-nitropyridin-2-yl)carbamate, with the CAS number 1989954-39-3, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This carbamate derivative is being explored for its potential applications in drug discovery, particularly as a modulator of specific biological targets. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations, shedding light on its pharmacological properties and therapeutic potential.

One of the key areas of interest is the compound's role as a potential inhibitor of enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (4-Methylphenyl) N-(5-nitropyridin-2-yl)carbamate exhibits selective inhibition against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and kinetic assays to elucidate the binding mechanism, revealing a unique interaction with the active site of COX-2. These findings suggest that this compound could serve as a lead structure for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory potential, recent research has explored the compound's utility in cancer therapy. A preprint article from BioRxiv (2024) reported that (4-Methylphenyl) N-(5-nitropyridin-2-yl)carbamate induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. The study employed high-throughput screening and proteomic analysis to identify the compound's targets, highlighting its ability to disrupt mitochondrial membrane potential and activate caspase pathways. These results position the compound as a promising candidate for further investigation in oncology.

The synthesis and optimization of (4-Methylphenyl) N-(5-nitropyridin-2-yl)carbamate have also been a focus of recent work. A 2023 paper in Organic & Biomolecular Chemistry detailed a scalable and efficient synthetic route for this compound, emphasizing the use of green chemistry principles to minimize environmental impact. The authors reported a yield improvement of over 20% compared to previous methods, along with enhanced purity profiles. This advancement is critical for facilitating larger-scale production and subsequent preclinical studies.

Despite these promising developments, challenges remain in the development of (4-Methylphenyl) N-(5-nitropyridin-2-yl)carbamate as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life in vivo, necessitating further structural modifications to improve its drug-like properties. Additionally, toxicity profiles in animal models are still under investigation, with preliminary data suggesting the need for careful dose optimization to mitigate potential side effects.

In conclusion, (4-Methylphenyl) N-(5-nitropyridin-2-yl)carbamate (CAS: 1989954-39-3) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in inflammation and cancer therapy, coupled with recent synthetic advancements, make it a compound of high interest for the pharmaceutical industry. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic scope through targeted derivatization and combination therapies.